Cas no 954040-09-6 (2-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-acetamidophenyl)acetamide)
2-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-acetamidophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-acetamidophenyl)acetamide
- F2335-0071
- N-(3-acetamidophenyl)-2-((4-(2-((3-chlorophenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide
- 2-[(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-acetamidophenyl)acetamide
- AKOS024640787
- 2-[2-[2-(3-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(3-chlorophenyl)acetamide
- 954040-09-6
-
- Inchi: 1S/C21H19ClN4O3S2/c1-13(27)23-16-6-3-7-17(9-16)25-20(29)12-31-21-26-18(11-30-21)10-19(28)24-15-5-2-4-14(22)8-15/h2-9,11H,10,12H2,1H3,(H,23,27)(H,24,28)(H,25,29)
- InChI Key: HUFMJJYSTGDPDL-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(Cl)=C1)(=O)CC1=CSC(SCC(NC2=CC=CC(NC(=O)C)=C2)=O)=N1
Computed Properties
- Exact Mass: 474.0587105g/mol
- Monoisotopic Mass: 474.0587105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 642
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 154Ų
2-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-acetamidophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2335-0071-2μmol |
2-[(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-acetamidophenyl)acetamide |
954040-09-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2335-0071-5μmol |
2-[(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-acetamidophenyl)acetamide |
954040-09-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2335-0071-10μmol |
2-[(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-acetamidophenyl)acetamide |
954040-09-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2335-0071-20μmol |
2-[(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-acetamidophenyl)acetamide |
954040-09-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2335-0071-1mg |
2-[(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-acetamidophenyl)acetamide |
954040-09-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2335-0071-2mg |
2-[(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-acetamidophenyl)acetamide |
954040-09-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2335-0071-3mg |
2-[(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-acetamidophenyl)acetamide |
954040-09-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2335-0071-4mg |
2-[(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-acetamidophenyl)acetamide |
954040-09-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2335-0071-5mg |
2-[(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-acetamidophenyl)acetamide |
954040-09-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2335-0071-10mg |
2-[(4-{[(3-chlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]-N-(3-acetamidophenyl)acetamide |
954040-09-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-acetamidophenyl)acetamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-acetamidophenyl)acetamide
Introduction to 2-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-acetamidophenyl)acetamide (CAS No. 954040-09-6)
2-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-acetamidophenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 954040-09-6, represents a unique molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic intervention. The structural framework of this molecule combines a thiazole core with functional groups such as carbamoyl, chlorophenyl, and acetamidophenyl, which collectively contribute to its potential biological activity and chemical reactivity.
The presence of the 1,3-thiazole scaffold is particularly noteworthy, as thiazole derivatives are well-documented for their diverse biological properties. Thiazole-based compounds have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The specific substitution pattern in this compound, featuring a sulfanyl group linked to the thiazole ring, introduces a potential site for interaction with biological targets, thereby enhancing its pharmacological profile. Furthermore, the incorporation of a 3-chlorophenyl moiety and an N-(3-acetamidophenyl)acetamide moiety adds further complexity to the molecule, potentially modulating its binding affinity and selectivity.
In recent years, there has been growing interest in designing molecules that combine multiple pharmacological functionalities within a single framework. This approach, often referred to as "multifunctional drug design," aims to achieve synergistic effects or to target multiple pathways simultaneously. The compound under discussion embodies this philosophy by integrating several key pharmacophores that may interact with different biological systems. For instance, the carbamoyl group can serve as a hydrogen bond acceptor or participate in salt bridge interactions with biological targets, while the acetamidophenyl group may contribute to hydrophobic interactions or modulate metabolic stability.
From a synthetic chemistry perspective, the preparation of 2-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-acetamidophenyl)acetamide presents an intriguing challenge due to its complex structural features. The synthesis likely involves multi-step reactions, including nucleophilic substitution, condensation reactions, and functional group transformations. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions may be employed to construct the carbon-carbon bonds efficiently. Additionally, protecting group strategies would be essential to ensure regioselective functionalization and prevent unwanted side reactions.
The potential biological activity of this compound has not yet been fully elucidated; however, preliminary studies suggest that it may exhibit promising properties in certain therapeutic areas. For example, the combination of a thiazole core with carbamoyl and sulfanyl functionalities has been observed in several bioactive molecules that demonstrate inhibitory effects on enzymes such as kinases and proteases. These enzymes are often implicated in various diseases, including cancer and inflammatory disorders. The presence of a chlorophenyl group may further enhance binding interactions by introducing hydrophobicity and electronic modulation at the binding site.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with high accuracy. Molecular docking studies could be performed using this compound as a virtual ligand to identify potential binding pockets on proteins or other biomolecules of interest. Such computational investigations would provide valuable insights into the molecular interactions and help guide experimental validation efforts. Additionally, structure-activity relationship (SAR) studies could be conducted by systematically modifying specific functional groups within the molecule to optimize its biological potency and selectivity.
The synthesis and characterization of this compound also highlight the importance of high-resolution analytical techniques in modern pharmaceutical research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are crucial for confirming the structural integrity of complex molecules like this one. NMR spectroscopy can provide detailed information about atomic connectivity and dynamic properties, while MS can determine molecular weight and fragmentation patterns. X-ray crystallography offers an atomic-level view of the molecular structure if single crystals can be obtained.
In conclusion,2-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-acetamidophenyl)acetamide represents a structurally sophisticated molecule with potential applications in pharmaceutical research. Its unique combination of pharmacophoric elements suggests that it may exhibit significant biological activity upon further investigation. The challenges associated with its synthesis underscore the importance of innovative synthetic methodologies in accessing complex organic molecules. As computational tools continue to advance, researchers will be better equipped to explore the full potential of this compound and related derivatives in drug discovery efforts.
954040-09-6 (2-(4-{(3-chlorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanyl-N-(3-acetamidophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)